Cas no 140455-14-7 (1,3-Benzenedicarboxylic acid, 2,4,6-trifluoro-5-(trifluoromethyl)-)

• Product Name: 1,3-Benzenedicarboxylic acid, 2,4,6-trifluoro-5-(trifluoromethyl)-
• CAS No: 140455-14-7
• MF: C₉H₂F₆O₄
• MW: 288.100203990936
• CID: 1298420
• Update Time: 2024-08-04

1,3-Benzenedicarboxylic acid, 2,4,6-trifluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2,4,6-trifluoro-5-(trifluoromethyl)-

• Inchi： 1S/C9H2F6O4/c10-4-1(7(16)17)5(11)3(9(13,14)15)6(12)2(4)8(18)19/h(H,16,17)(H,18,19)
• InChI Key： UEJUOZZUAPLXKU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C(F)C(C(F)(F)F)=C(F)C(C(O)=O)=C1F

Computed Properties

• Exact Mass: 287.98566

Experimental Properties

• Density: 1.793±0.06 g/cm3(Predicted)
• Boiling Point: 340.9±42.0 °C(Predicted)
• PSA: 74.6
• pka: 1.18±0.10(Predicted)